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Introduction

Pyruvate Carboxylase (PC) is a mitochondrial enzyme that plays a critical role in cellular
metabolism by catalyzing the ATP-dependent carboxylation of pyruvate to oxaloacetate. This
anaplerotic reaction is essential for replenishing tricarboxylic acid (TCA) cycle intermediates,
which are crucial for the biosynthesis of macromolecules required for cell growth and
proliferation. In the context of Hepatocellular Carcinoma (HCC), increased PC expression and
activity have been linked to tumor progression, metabolic reprogramming, and resistance to
therapy. Consequently, the inhibition of PC presents a promising therapeutic strategy for HCC.

Pyruvate Carboxylase-IN-2 is a potent, cell-permeable inhibitor of Pyruvate Carboxylase. It is
a natural analog of erianin and has been identified as a promising agent for HCC research.
These application notes provide an overview of its use in HCC research models, including
detailed protocols for key experiments.

Mechanism of Action

Pyruvate Carboxylase-IN-2 exerts its anticancer effects by directly inhibiting the enzymatic
activity of Pyruvate Carboxylase. By blocking the conversion of pyruvate to oxaloacetate, it
disrupts the replenishment of the TCA cycle, leading to a reduction in the pool of intermediates
necessary for the synthesis of fatty acids, amino acids, and nucleotides. This metabolic
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disruption results in decreased cell proliferation, induction of apoptosis, and suppression of

tumor growth in HCC models.

Data Presentation

In Vitro Efficacy of Pyruvate Carboxylase-IN-2
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In Vitro Experiments In Vivo Experiments
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15141898#pyruvate-carboxylase-in-2-application-in-
hcc-research-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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